Cas no 1806265-58-6 (4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806265-58-6
• MF: C₇H₅F₃INO₂
• MW: 319.01978468895
• CID: 4831196
• Update Time: 2025-10-28

4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3INO2/c1-3-5(13)4(11)2-12-6(3)14-7(8,9)10/h2H,1H3,(H,12,13)
• InChI Key： SPOYNMBUCDZTLK-UHFFFAOYSA-N
• SMILES： IC1=CNC(=C(C)C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine

4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806265-58-6): A Comprehensive Overview

The compound 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806265-58-6) is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring substituted with hydroxyl, iodo, methyl, and trifluoromethoxy groups, each contributing to its distinct chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups such as the trifluoromethoxy moiety enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the hydroxyl and iodo groups provide opportunities for further functionalization, enabling researchers to explore diverse chemical transformations.

One of the most intriguing aspects of 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine is its potential role in the design of advanced materials. The trifluoromethoxy group introduces fluorine into the structure, which is known for its ability to enhance thermal stability and electronic properties. This makes the compound a promising candidate for applications in high-performance polymers and electronic materials. Recent research has also explored its use in catalysis, where its unique electronic configuration facilitates selective transformations in challenging reaction conditions.

In terms of synthesis, the preparation of 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine involves a series of carefully designed steps that highlight modern synthetic methodologies. The incorporation of the trifluoromethoxy group typically requires specialized reagents and conditions to ensure high yields and purity. Researchers have also investigated alternative routes to synthesize this compound, focusing on improving efficiency and reducing environmental impact.

The biological activity of 4-Hydroxy-5-iodo-3-methyl-2-(trifluoromethoxy)pyridine has been a subject of recent investigations. Studies suggest that this compound exhibits selective binding to certain proteins, making it a potential lead compound for drug development. Its ability to modulate enzyme activity has been explored in vitro, with promising results that warrant further preclinical studies.

From an environmental perspective, understanding the degradation pathways of 4-Hydroxy-5-Iodo derivatives is crucial for assessing their ecological impact. Recent research has focused on identifying biodegradation mechanisms under various environmental conditions, providing insights into their persistence and potential risks.

In conclusion, 4-Hydroxy-5-Iodo derivatives, particularly CAS No. 1806265-58-6, represent a significant advancement in organic chemistry with multifaceted applications across various scientific domains. As research continues to uncover new properties and uses for this compound, its role in driving innovation is expected to grow significantly.